Cas no 1283598-36-6 (4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole)

4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole is a high-performance conjugated organic semiconductor material designed for optoelectronic applications. Its key advantages include a rigid, planar molecular structure with fluorine substitution, enhancing electron affinity and charge transport properties. The bromine functionalization at the thiophene units facilitates further cross-coupling reactions, enabling precise polymer or small-molecule synthesis. The octyl side chains improve solubility in organic solvents, supporting solution-processable device fabrication. This compound exhibits strong absorption in the visible to near-infrared range, making it suitable for organic photovoltaics (OPVs) and field-effect transistors (OFETs). Its balanced electron-withdrawing and donating characteristics contribute to efficient charge separation and high photovoltaic performance.
4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole structure
1283598-36-6 structure
Product Name:4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole
CAS No:1283598-36-6
MF:C30H36Br2F2N2S3
MW:718.6200
CID:2885637
PubChem ID:68204555
Update Time:2025-06-08

4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole
    • 4,7-Bis(5-bromo-4-octyl-2-thienyl)-5,6-difluoro-2,1,3-benzothiadiazole
    • 2,1,3-Benzothiadiazole,4,7-bis(5-bromo-4-octyl-2-thienyl)-5,6-difluoro-
    • 4,7-Bis(5-broMo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5] thiadiazole
    • SCHEMBL12168498
    • 1283598-36-6
    • DB-218576
    • AKOS028110134
    • 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c ] [1,2,5]thiadiazole
    • 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole
    • Inchi: 1S/C30H36Br2F2N2S3/c1-3-5-7-9-11-13-15-19-17-21(37-29(19)31)23-25(33)26(34)24(28-27(23)35-39-36-28)22-18-20(30(32)38-22)16-14-12-10-8-6-4-2/h17-18H,3-16H2,1-2H3
    • InChI Key: HCLOLOKPUVNSGX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C([H])=C(C2=C(C(=C(C3C2=NSN=3)C2=C([H])C(=C(S2)Br)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])F)F)S1)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 716.03800
  • Monoisotopic Mass: 716.03754g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 16
  • Complexity: 657
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111
  • XLogP3: 14.8

Experimental Properties

  • PSA: 110.50000
  • LogP: 12.75750

4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole Pricemore >>

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Additional information on 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole

Comprehensive Analysis of 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole (CAS No. 1283598-36-6)

In the rapidly evolving field of organic electronics, 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole (CAS No. 1283598-36-6) has emerged as a critical material for advanced applications. This compound, often abbreviated as Br-OTFBT, belongs to the family of benzothiadiazole derivatives, which are widely recognized for their exceptional optoelectronic properties. Researchers and manufacturers are increasingly focusing on this compound due to its unique molecular structure, which combines electron-deficient benzothiadiazole cores with electron-rich thiophene units, enabling superior charge transport characteristics.

The growing demand for high-performance organic semiconductors in flexible electronics, solar cells, and OLED displays has propelled interest in Br-OTFBT. Its 5,6-difluoro substitution enhances the electron-accepting ability, while the octylthiophene side chains improve solubility and film-forming properties—key factors for solution-processable devices. Recent studies highlight its potential in non-fullerene acceptors (NFAs) for organic photovoltaics (OPVs), where it achieves power conversion efficiencies (PCEs) exceeding 12%. This aligns with the global push for renewable energy solutions, a topic dominating scientific and industrial discourse.

From a synthetic chemistry perspective, CAS No. 1283598-36-6 is synthesized via palladium-catalyzed cross-coupling reactions, such as Stille or Suzuki couplings, between brominated thiophene precursors and difluorobenzothiadiazole intermediates. The inclusion of 5-bromo substituents allows further functionalization, making it a versatile building block for π-conjugated polymers and small-molecule semiconductors. Its thermal stability (decomposition temperature >300°C) and broad absorption spectrum (300–700 nm) further justify its adoption in next-gen optoelectronic devices.

Environmental and regulatory considerations are also pivotal. Unlike traditional heavy-metal-based semiconductors, Br-OTFBT is part of the green materials movement, aligning with RoHS and REACH compliance. This addresses frequent user queries about eco-friendly alternatives in electronics. Additionally, its compatibility with roll-to-roll printing techniques positions it as a cost-effective solution for large-scale production—a recurring theme in industry 4.0 discussions.

In summary, 4,7-Bis(5-bromo-4-octylthiophen-2-yl)-5,6-difluorobenzo[c][1,2,5]thiadiazole represents a convergence of molecular engineering and application-driven innovation. Its role in advancing flexible electronics, sustainable energy, and printed electronics ensures its relevance in both academic research and industrial R&D. As the demand for high-efficiency organic materials grows, this compound is poised to remain at the forefront of materials science breakthroughs.

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